Cas no 816421-86-0 (2-Pyridinamine, N-[4-(1-pyrenyl)phenyl]-N-2-pyridinyl-)
![2-Pyridinamine, N-[4-(1-pyrenyl)phenyl]-N-2-pyridinyl- structure](https://www.kuujia.com/scimg/cas/816421-86-0x500.png)
816421-86-0 structure
Product name:2-Pyridinamine, N-[4-(1-pyrenyl)phenyl]-N-2-pyridinyl-
2-Pyridinamine, N-[4-(1-pyrenyl)phenyl]-N-2-pyridinyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinamine, N-[4-(1-pyrenyl)phenyl]-N-2-pyridinyl-
- N-(4-pyren-1-ylphenyl)-N-pyridin-2-ylpyridin-2-amine
- 816421-86-0
- N-[4-(PYREN-1-YL)PHENYL]-N-(PYRIDIN-2-YL)PYRIDIN-2-AMINE
- DTXSID40729041
- SCHEMBL12606490
-
- Inchi: InChI=1S/C32H21N3/c1-3-20-33-29(8-1)35(30-9-2-4-21-34-30)26-16-12-22(13-17-26)27-18-14-25-11-10-23-6-5-7-24-15-19-28(27)32(25)31(23)24/h1-21H
- InChI Key: LMCBLCIGYWRTLA-UHFFFAOYSA-N
- SMILES: C1=CC=NC(=C1)N(C2=CC=C(C=C2)C3=C4C=CC5=CC=CC6=C5C4=C(C=C6)C=C3)C7=CC=CC=N7
Computed Properties
- Exact Mass: 447.173547683g/mol
- Monoisotopic Mass: 447.173547683g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 35
- Rotatable Bond Count: 4
- Complexity: 683
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29Ų
- XLogP3: 8.4
2-Pyridinamine, N-[4-(1-pyrenyl)phenyl]-N-2-pyridinyl- Related Literature
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Guangchen Li,Tongliang Zhou,Albert Poater,Luigi Cavallo,Steven P. Nolan,Michal Szostak Catal. Sci. Technol., 2020,10, 710-716
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A. Ratnamala,V. Durga Kumari,M. Subrahmanyam,N. Archana Chem. Commun., 2004, 2710-2711
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C. D. Andersson,S. H. Rondahl,M. M. Koza,B. Frick,F. Ekström,A. Linusson Phys. Chem. Chem. Phys., 2017,19, 25369-25379
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D. Pihler-Puzović,A. L. Hazel,T. Mullin Soft Matter, 2016,12, 7112-7118
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Fabiano Barreto,Jéssica Melo,Louise Jank,Maria do Carmo Ruaro Peralba,Tânia Mara Pizzolato Anal. Methods, 2012,4, 2822-2830
816421-86-0 (2-Pyridinamine, N-[4-(1-pyrenyl)phenyl]-N-2-pyridinyl-) Related Products
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